Cas no 68194-05-8 (2,2',3,4',6-pentachlorobiphenyl)

2,2',3,4',6-pentachlorobiphenyl structure
68194-05-8 structure
Product Name:2,2',3,4',6-pentachlorobiphenyl
CAS No:68194-05-8
MF:C12H5Cl5
MW:326.433098554611
CID:969470
PubChem ID:50099
Update Time:2025-04-19

2,2',3,4',6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',3,4',6-pentachlorobiphenyl
    • 1,2,4-trichloro-3-(2,4-dichlorophenyl)benzene
    • 68194-05-8
    • 1,1'-Biphenyl, 2,2',3,4',6-pentachloro-
    • SCHEMBL4450039
    • PCB 91
    • 1,1'-Biphenyl, 2,2',3,4',6-pentachloro
    • 2,2',3,4',6-Pentachloro-1,1'-biphenyl
    • DTXCID0045670
    • CXKIGWXPPVZSQK-UHFFFAOYSA-N
    • PCB91
    • Q27291852
    • VIU6O9X06D
    • NS00076988
    • DTXSID1073608
    • UNII-VIU6O9X06D
    • PCB-91
    • MDL: MFCD00661146
    • Inchi: 1S/C12H5Cl5/c13-6-1-2-7(10(16)5-6)11-8(14)3-4-9(15)12(11)17/h1-5H
    • InChI Key: CXKIGWXPPVZSQK-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.88300
  • Monoisotopic Mass: 323.883389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 6.62060

2,2',3,4',6-pentachlorobiphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026819-1ml
2,2',3,4',6-pentachlorobiphenyl
68194-05-8 35 μg/mL()
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¥402 2024-05-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P39160-1ml
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TRC
P274420-1mg
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TRC
P274420-10mg
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A2B Chem LLC
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